Cas no 2850381-44-9 (1-tert-butyl 3-ethyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidine-1,3-dicarboxylate, trans)

• Product Name: 1-tert-butyl 3-ethyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidine-1,3-dicarboxylate, trans
• CAS No: 2850381-44-9
• MF: C₁₈H₃₂BNO₆
• MW: 369.260786056519
• CID: 5465818
• PubChem ID: 132398778
• Update Time: 2025-08-02

1-tert-butyl 3-ethyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidine-1,3-dicarboxylate, trans Chemical and Physical Properties

Names and Identifiers

• rel-1-(1,1-Dimethylethyl) 3-ethyl (3R,4R)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-pyrrolidinedicarboxylate
• 1-tert-butyl 3-ethyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidine-1,3-dicarboxylate, trans

• Inchi： 1S/C18H32BNO6/c1-9-23-14(21)12-10-20(15(22)24-16(2,3)4)11-13(12)19-25-17(5,6)18(7,8)26-19/h12-13H,9-11H2,1-8H3/t12-,13-/m0/s1
• InChI Key： GXXAAMRYTKCWND-STQMWFEESA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](B2OC(C)(C)C(C)(C)O2)[C@@H](C(OCC)=O)C1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 409.4±45.0 °C(Predicted)
• pka: -2.29±0.60(Predicted)

Additional information on 1-tert-butyl 3-ethyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidine-1,3-dicarboxylate, trans

1-tert-butyl 3-ethyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidine-1,3-dicarboxylate, trans

The compound with CAS No. 2850381-44-9, known as 1-tert-butyl 3-ethyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidine-1,3-dicarboxylate, trans, is a highly specialized organic molecule with significant applications in modern chemical synthesis and materials science. This compound is particularly notable for its unique structure and functional groups, which make it a valuable building block in the construction of complex molecular architectures. The trans configuration of the molecule adds an additional layer of complexity and specificity to its properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of tetramethyl-1,3,2-dioxaborolane derivatives in various chemical reactions. The presence of this group in the compound under discussion has been shown to enhance its reactivity in certain catalytic processes. For instance, researchers have demonstrated that the trans configuration facilitates more efficient boron-based coupling reactions, which are critical in the synthesis of advanced materials such as organic semiconductors and biocompatible polymers. These findings underscore the potential of this compound as a versatile precursor in material science applications.

The pyrrolidine ring system is another key feature of this compound. Pyrrolidine derivatives are widely used in pharmaceuticals and agrochemicals due to their ability to form stable amide bonds and their compatibility with biological systems. The substitution pattern on the pyrrolidine ring—specifically the tert-butyl and ethyl groups—plays a crucial role in determining the molecule's solubility, stability, and reactivity. Recent advancements in asymmetric synthesis have further expanded the utility of such substituted pyrrolidines by enabling the selective formation of enantiomerically pure compounds.

In terms of synthesis, the preparation of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the dioxaborolane group typically requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes. Researchers have reported that microwave-assisted synthesis can significantly accelerate this process while maintaining high product quality. Such innovations are pivotal in scaling up production for industrial applications.

From an applications perspective, this compound has shown promise in several emerging fields. In drug discovery, its unique combination of functional groups makes it an ideal candidate for exploring novel bioactive molecules. In electronics, its potential as a precursor for organic light-emitting diodes (OLEDs) has been explored due to its ability to form stable π-conjugated systems. Additionally, its role as a chiral auxiliary in asymmetric catalysis has opened new avenues for enantioselective synthesis.

Looking ahead, ongoing research into the properties and applications of 1-tert-butyl 3-ethyl 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolidine-1,3-dicarboxylate is expected to yield further breakthroughs. Collaborative efforts between chemists and materials scientists are likely to uncover new uses for this compound in areas such as nanotechnology and green chemistry. Its versatility as both a building block and a functional material positions it as a key player in the future development of advanced chemical technologies.